![molecular formula C14H12F2N2S B5883069 N-(4-fluorobenzyl)-N'-(3-fluorophenyl)thiourea](/img/structure/B5883069.png)
N-(4-fluorobenzyl)-N'-(3-fluorophenyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-fluorobenzyl)-N'-(3-fluorophenyl)thiourea, also known as FBFT, is a thiourea derivative that has been widely studied for its potential applications in medicinal chemistry and drug development. This compound is of particular interest due to its unique chemical structure and potential therapeutic properties.
Mechanism of Action
The exact mechanism of action of N-(4-fluorobenzyl)-N'-(3-fluorophenyl)thiourea is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer cell growth and proliferation. Additionally, this compound has been shown to induce apoptosis in cancer cells, leading to their programmed cell death.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of key enzymes involved in cancer cell growth and proliferation, the induction of apoptosis in cancer cells, and the inhibition of microbial growth. Additionally, this compound has been shown to exhibit low toxicity and high selectivity towards cancer cells, making it a promising candidate for further development as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-fluorobenzyl)-N'-(3-fluorophenyl)thiourea is its unique chemical structure, which makes it a promising candidate for the development of new therapeutic agents. Additionally, this compound has been shown to exhibit low toxicity and high selectivity towards cancer cells, making it a potentially safer and more effective alternative to traditional chemotherapy drugs. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain laboratory settings.
Future Directions
There are several potential future directions for research on N-(4-fluorobenzyl)-N'-(3-fluorophenyl)thiourea, including the development of new therapeutic agents based on its unique chemical structure, the optimization of its synthesis and purification methods, and the investigation of its mechanisms of action in greater detail. Additionally, further studies are needed to evaluate the safety and efficacy of this compound in preclinical and clinical trials, with the ultimate goal of developing new treatments for cancer and other diseases.
Synthesis Methods
N-(4-fluorobenzyl)-N'-(3-fluorophenyl)thiourea can be synthesized through a multi-step process involving the reaction of 4-fluorobenzylamine and 3-fluorobenzoyl isothiocyanate. The resulting product is then purified and characterized through various analytical techniques, including NMR spectroscopy and mass spectrometry.
Scientific Research Applications
N-(4-fluorobenzyl)-N'-(3-fluorophenyl)thiourea has been extensively studied for its potential applications in medicinal chemistry and drug development. Several studies have shown that this compound exhibits significant anticancer activity against a variety of cancer cell lines, including breast, lung, and prostate cancer. Additionally, this compound has been shown to possess antifungal and antibacterial properties, making it a promising candidate for the development of new antimicrobial agents.
properties
IUPAC Name |
1-(3-fluorophenyl)-3-[(4-fluorophenyl)methyl]thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12F2N2S/c15-11-6-4-10(5-7-11)9-17-14(19)18-13-3-1-2-12(16)8-13/h1-8H,9H2,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHPMXWJHJHWPBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)NC(=S)NCC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12F2N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.